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Compound of Interest

Compound Name: tert-butyl butanoate

Cat. No.: B3395247 Get Quote

An In-depth Technical Guide to the Health and Safety of Tert-butyl Butanoate

This guide provides comprehensive health and safety information for tert-butyl butanoate,

intended for researchers, scientists, and professionals in drug development. It covers hazard

identification, safe handling protocols, emergency procedures, and toxicological data,

supported by detailed experimental methodologies and visual workflows to ensure a thorough

understanding of the risks and necessary precautions.

Chemical and Physical Properties
Tert-butyl butanoate is a colorless to pale yellow liquid with a fruity odor.[1] It is an ester

formed from tert-butyl alcohol and butyric acid.[1] Due to its hydrophobic nature, it has limited

solubility in water but is soluble in organic solvents.[1]

Table 1: Physical and Chemical Properties of Tert-butyl Butanoate and Related Compounds
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Property
Tert-butyl
Butanoate

Tert-butyl Acetate Tert-butanol

Molecular Formula C8H16O2[1][2] C6H12O2[3] C4H10O[4][5]

Molecular Weight 144.21 g/mol [2] 116.2 g/mol [3] 74.12 g/mol [4][5]

CAS Number 2308-38-5[1][2] 540-88-5[3] 75-65-0[4]

Boiling Point Not available[6] 97.85°C (208.13°F)[7]
83°C @ 760 mmHg[4]

[5]

Melting/Freezing Point Not available[6] -58.15°C (-72.67°F)[7] 25 - 25.5°C[4][5]

Flash Point Not available 4.4°C (39.92°F)[7] 11°C (51.80°F)[5]

Specific Gravity Not available 0.8665 at 68°F[8] 0.780[4]

Vapor Density Not available Not available 2.6 (air=1)[5]

Vapor Pressure Not available Not available 42 mm Hg @ 25°C[5]

Water Solubility Limited[1] Insoluble[8] Soluble[4][5]

Appearance
Colorless to pale

yellow liquid[1]

Clear, colorless

liquid[7]

After melting, clear

colorless liquid[5]

Odor Fruity[1] Camphor-like[7] Camphor[5]

Hazard Identification and Classification
Tert-butyl butanoate is considered a flammable liquid and may cause skin and eye irritation

upon contact.[1] Inhalation of vapors may also cause respiratory irritation.[1] While specific

toxicological data for tert-butyl butanoate is limited, information from structurally similar

compounds like tert-butyl acetate and tert-butanol provides insight into its potential hazards.

Table 2: Hazard Classification
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Hazard Classification Precautionary Statements

Flammability
Flammable Liquid (Category 2

based on tert-butyl acetate)[7]

Keep away from heat, sparks,

open flames, and hot surfaces.

No smoking. Keep container

tightly closed. Ground/bond

container and receiving

equipment. Use explosion-

proof

electrical/ventilating/lighting

equipment. Use only non-

sparking tools. Take

precautionary measures

against static discharge.[3][9]

Acute Toxicity (Inhalation)

May cause respiratory

irritation. May cause

drowsiness or dizziness

(based on tert-butyl acetate).

[7]

Avoid breathing mist or vapors.

Use only outdoors or in a well-

ventilated area.[9]

Skin Corrosion/Irritation

May cause skin irritation.[1]

Repeated exposure may

cause skin dryness or

cracking.[3]

Wear protective gloves. Wash

skin thoroughly after handling.

[9]

Eye Damage/Irritation May cause eye irritation.[1]
Wear eye protection/face

protection.[9]

Acute Toxicity (Oral)

May be harmful if swallowed

(based on tert-butyl acetate).

[3]

Do not eat, drink or smoke

when using this product.[9]

Exposure Controls and Personal Protection
To minimize exposure, work in a well-ventilated area, preferably in a chemical fume hood.[4]

Facilities should be equipped with an eyewash station and a safety shower.[5][10]

Table 3: Personal Protective Equipment (PPE)
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Protection Type Recommendation Standard

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles.[4][10]

OSHA 29 CFR 1910.133 or

European Standard EN166.[4]

[10]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[4][10] Solvent-

resistant gloves are

recommended.[11]

Chemical protection gloves

tested according to EN 374.[3]

Respiratory Protection

Follow OSHA respirator

regulations. A NIOSH/MSHA or

European Standard EN 149

approved respirator should be

used if exposure limits are

exceeded or if irritation is

experienced.[5][10] For high

exposures, a supplied-air

respirator with a full facepiece

operated in a pressure-

demand or other positive-

pressure mode is

recommended.[11]

OSHA 29 CFR 1910.134 or

European Standard EN 149.[5]

[10]

Table 4: Occupational Exposure Limits for Structurally Similar Compounds
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Substance Agency TWA STEL

tert-Butyl Acetate ACGIH 50 ppm 150 ppm

NIOSH 200 ppm (10 h) -

OSHA 200 ppm -

tert-Butanol ACGIH 100 ppm -

NIOSH 100 ppm (10 h) 150 ppm

OSHA 100 ppm -

Source:[3][12]

Handling and Storage
Handle tert-butyl butanoate with adequate ventilation and avoid breathing vapor or mist.[10]

Wash thoroughly after handling.[10] Keep the container tightly closed and store in a cool, dry,

well-ventilated area away from sources of ignition and incompatible substances such as strong

oxidizing agents, acids, and bases.[3][10][13] Ground and bond containers when transferring

material and use spark-proof tools.[5][7]

First Aid Measures
Table 5: First Aid Procedures
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Exposure Route Procedure

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical

aid.[10]

Skin Contact

Get medical aid. Flush skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes. Wash clothing

before reuse.[10]

Eye Contact

Flush eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower

eyelids. Get medical aid.[10]

Ingestion

Do NOT induce vomiting. If conscious and alert,

rinse mouth and drink 2-4 cupfuls of milk or

water. Get medical aid.[10]

Fire Fighting and Accidental Release Measures
Fire Fighting: Tert-butyl butanoate is a flammable liquid.[1] In case of fire, use dry chemical,

CO2, water spray, or alcohol-resistant foam. A solid water stream should not be used as it may

spread the fire. Firefighters should wear a self-contained breathing apparatus (SCBA) in

pressure-demand, MSHA/NIOSH approved or equivalent, and full protective gear.[5][10]

Accidental Release: For spills, evacuate personnel from the area and remove all sources of

ignition.[11] Absorb the spill with an inert material such as vermiculite, sand, or earth, and place

it in a suitable container for disposal.[10] Ensure adequate ventilation.[10] Prevent runoff from

entering storm sewers and ditches.[10]

Toxicological Information
Specific toxicological data for tert-butyl butanoate is not readily available. The information

below is based on studies of structurally similar compounds, primarily tert-butyl alcohol (TBA),

which is a metabolite of tert-butyl acetate.[14]
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Acute Toxicity:

Oral: The acute oral LD50 in rats for tert-butanol is reported to be between 2743 and 3500

mg/kg.[4] For tert-butyl acetate, the oral LD50 in male rats is 4,100 mg/kg.[15]

Dermal: The dermal LD50 for tert-butanol in rabbits is >2 g/kg.[4]

Inhalation: The LC50 for tert-butanol in rats is >10,000 ppm for a 4-hour exposure.[4]

Subchronic Toxicity:

In a 90-day drinking water study, tert-butanol caused kidney and urinary bladder toxicity in

rats.[16]

A 13-week inhalation study of tert-butyl acetate in rats showed increased motor activity in

males at 1600 ml/m3.[17]

Carcinogenicity:

Long-term drinking water studies of tert-butanol showed some evidence of carcinogenic

activity in rats and mice, with proliferative lesions in the kidneys of male rats.[18]

Genotoxicity:

Tert-butanol was not mutagenic in several bacterial and mammalian test systems.[18]

Experimental Protocols
Detailed experimental protocols for toxicological assessment are based on OECD and NTP

guidelines.

Acute Oral Toxicity (based on OECD Guideline 420):

Test Animals: Healthy young adult rats of a single sex (typically females) are used.

Housing and Feeding: Animals are housed in standard laboratory conditions with access to

food and water, except for a brief fasting period before dosing.
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Dose Administration: The test substance is administered in a single dose by gavage. A

stepwise procedure is used with fixed doses of 5, 50, 300, and 2000 mg/kg. The initial dose

is selected based on a preliminary sighting study to be a level expected to produce some

toxicity without mortality.

Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in

body weight for at least 14 days.

Necropsy: All animals are subjected to a gross necropsy at the end of the study. Source:[19]

Acute Dermal Toxicity (based on OECD Guideline 402):

Test Animals: Healthy young adult rats are used.

Preparation: Approximately 24 hours before the test, fur is removed from the dorsal area of

the trunk.

Dose Application: The test substance is applied to a small area of the skin (approximately

10% of the body surface area) and held in contact with a porous gauze dressing for 24

hours.

Observation: Animals are observed for signs of toxicity and mortality daily for at least 14

days. Body weights are recorded weekly.

Necropsy: A gross necropsy is performed on all animals at the conclusion of the study.

Source:[1]

Acute Inhalation Toxicity (based on OECD Guideline 403):

Test Animals: Healthy young adult rodents (commonly rats) are used.

Exposure: Animals are exposed to the test substance in a dynamic airflow inhalation

exposure system for a predetermined period, typically 4 hours.

Concentrations: A limit concentration or a series of at least three concentrations are used.

Observation: Animals are monitored for mortality, clinical signs of toxicity, respiratory

distress, and body weight changes for at least 14 days post-exposure.
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Necropsy: A comprehensive necropsy is performed on all animals. Source:[9][10]

Bacterial Reverse Mutation Assay (Ames Test, based on OECD Guideline 471):

Test Strains: Several strains of Salmonella typhimurium and Escherichia coli that are

deficient in synthesizing an essential amino acid (e.g., histidine or tryptophan) are used.

Metabolic Activation: The assay is performed both with and without a mammalian metabolic

activation system (S9 mix) to detect mutagens that require metabolic activation.

Procedure: The bacterial cells are exposed to the test substance at various concentrations.

The mixture is then plated on a minimal agar medium lacking the essential amino acid.

Incubation: Plates are incubated for 2-3 days at 37°C.

Evaluation: The number of revertant colonies (colonies that have mutated back to being able

to synthesize the essential amino acid) is counted and compared to the number of

spontaneous revertant colonies on control plates. A substance is considered mutagenic if it

causes a dose-related increase in the number of revertant colonies. Source:[4][8][11][12]

Visualizations
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Hazard Identification & Risk Assessment

Control Measures & Safe Handling
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Engineering Controls:
Fume Hood, Ventilation

Administrative Controls:
SOPs, Training

Personal Protective Equipment:
Goggles, Gloves, Lab Coat

Safe Handling & Storage

Spill Response Fire Response First Aid

Click to download full resolution via product page

Caption: Workflow for health and safety assessment and management of tert-butyl butanoate.
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Bacterial Reverse Mutation Assay (Ames Test) Workflow

Exposure

Start

Prepare Bacterial Strains
(e.g., S. typhimurium)

Prepare Test Substance
(tert-butyl butanoate) &

Controls

Mix: Bacteria + Test Substance
(-S9 Metabolic Activation)

Mix: Bacteria + Test Substance
(+S9 Metabolic Activation)

Plate onto Minimal
Glucose Agar Plates

Incubate at 37°C
for 48-72 hours

Count Revertant Colonies

Analyze Data:
Compare to Controls

Conclusion:
Mutagenic or Non-mutagenic

Click to download full resolution via product page

Caption: Experimental workflow for the Ames Test to assess mutagenicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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